Cas no 158341-94-7 (3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)-)

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)- structure

158341-94-7 structure

Product Name:3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)-

CAS No:158341-94-7

MF:C₆H₁₃NO₄

MW:163.171722173691

CID:1336086

PubChem ID:10329607

Update Time:2025-04-20

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)- Chemical and Physical Properties

Names and Identifiers

- 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)-
- (2R,3R,4S,5S)-2-(hydroxymethyl)piperidine-3,4,5-triol
- (2R,3R,4S,5S)-2-Hydroxymethyl-piperidine-3,4,5-triol
- DTXSID70438134
- CHEMBL176206
- 158341-94-7
- SCHEMBL1527007
- BDBM50163442
- Inchi： 1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2
- InChI Key： LXBIFEVIBLOUGU-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)C(O)CN1

Computed Properties

Exact Mass: 163.08449
Monoisotopic Mass: 163.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.3
Topological Polar Surface Area: 93Å²

Experimental Properties

PSA: 92.95

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)- Related Literature

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2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

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